![molecular formula C15H14F2N4O3S B2960150 3-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)isonicotinamide CAS No. 2034335-91-4](/img/structure/B2960150.png)
3-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule with multiple functional groups. It contains a isonicotinamide group, a thiadiazole group, and several fluorine atoms. These groups could potentially give the compound unique chemical properties .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups. The fluorine atoms could introduce a significant amount of electron negativity, which could affect the overall shape and reactivity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors like polarity, molecular weight, and the presence of functional groups all play a role. For example, the fluorine atoms in this compound could make it relatively nonpolar and could affect its solubility in different solvents .Scientific Research Applications
Imaging and Diagnostic Applications
The compound's structural analogs, such as [18F]N-(2-(diethylamino)ethyl)-6-fluoronicotinamide, have shown promise in medical imaging, particularly in positron emission tomography (PET) for melanoma diagnosis. These compounds demonstrate high tumor uptake and rapid clearance from the body, primarily through renal excretion, making them potential candidates for evaluating the responsiveness of therapeutic agents in clinical trials (Greguric et al., 2009).
Antimicrobial and Antitubercular Activities
Research into derivatives of this compound has led to the synthesis of molecules with significant antimicrobial properties. For instance, studies have synthesized linezolid-like molecules that exhibit considerable antitubercular activities, highlighting the potential for developing new antibacterial agents (Başoğlu et al., 2012).
Antioxidant and Anticancer Properties
Certain triazolo-thiadiazoles derivatives related to the compound have been investigated for their in vitro antioxidant properties and anticancer activity. These studies have identified compounds with potent antioxidant activity and significant cytotoxic effects on cancer cell lines, such as hepatocellular carcinoma cells, suggesting potential therapeutic applications (Sunil et al., 2010).
Antiviral Activities
Derivatives have also been explored for their antiviral properties, with some new pyrazole- and isoxazole-based heterocycles showing activity against Herpes simplex type-1 (HSV-1), indicating the potential for developing new antiviral therapies (Dawood et al., 2011).
Development of Antituberculosis Agents
The synthesis of trizolo[3,4-b][1,3,4]thiadiazole compounds with anti-TB activity represents another area of application. These compounds offer a foundation for future derivatization and development of novel antituberculosis agents (Xuemei et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-fluoro-N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F2N4O3S/c1-20-13-3-2-10(16)8-14(13)21(25(20,23)24)7-6-19-15(22)11-4-5-18-9-12(11)17/h2-5,8-9H,6-7H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYGGBQXMXIVLGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)C3=C(C=NC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.